Cas no 1339100-72-9 (2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid)

• Product Name: 2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid
• CAS No: 1339100-72-9
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 5924977
• PubChem ID: 62795929
• Update Time: 2025-11-01

2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α,α-difluoro-4-(1-methylethoxy)-
• 2,2-Difluoro-2-(4-isopropoxyphenyl)acetic acid
• 2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid
• 2,2-difluoro-2-[4-(propan-2-yloxy)phenyl]acetic acid
• SCHEMBL17420448
• AKOS012090633
• CS-0344358
• 1339100-72-9
• EN300-1938293

• Inchi： 1S/C11H12F2O3/c1-7(2)16-9-5-3-8(4-6-9)11(12,13)10(14)15/h3-7H,1-2H3,(H,14,15)
• InChI Key： NRMBOMLQVBZTFL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC(C)C)=CC=1)(F)(F)C(=O)O

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 323.5±42.0 °C(Predicted)
• pka: 1.15±0.10(Predicted)

Additional information on 2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid

Introduction to 2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid (CAS No. 1339100-72-9)

2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid, identified by the CAS number 1339100-72-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of acetic acid derivatives characterized by the presence of fluorine and alkoxy functional groups, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid consists of a phenyl ring substituted with a difluoromethyl group at the 2-position and a propan-2-yloxy group at the 4-position, linked to an acetic acid moiety. The presence of fluorine atoms is particularly noteworthy, as fluorine is known to enhance metabolic stability, lipophilicity, and binding affinity in many pharmacologically active compounds. Additionally, the propan-2-yloxy group introduces a hydrophobic region that can influence solubility and membrane permeability, making this compound an interesting subject for formulation studies.

In recent years, there has been growing interest in the development of novel acetic acid derivatives as potential therapeutic agents. Acetic acid-based compounds have been widely studied for their role in modulating various biological pathways, including inflammation, pain perception, and metabolic regulation. The specific substitution pattern in 2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid suggests that it may exhibit unique interactions with biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Emerging research indicates that fluorinated acetic acid derivatives can interact with neurotransmitter systems, potentially leading to the development of new medications for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The difluoromethyl group in particular has been shown to enhance binding affinity to certain receptors, while the propan-2-yloxy moiety may contribute to central nervous system penetration.

Furthermore, 2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid has shown promise in preclinical studies as an anti-inflammatory agent. Inflammation is a key pathological process underlying many chronic diseases, and modulating inflammatory pathways has become a major focus in drug development. The compound's ability to inhibit key inflammatory enzymes and cytokines has been demonstrated in vitro and in animal models, suggesting its potential as a lead compound for further optimization.

The synthesis of 2,2-difluoro-2-4-(propan-2-yloxy)phenylacetic acid presents unique challenges due to the presence of sensitive functional groups. Advanced synthetic methodologies are required to achieve high yields and purity while maintaining the integrity of the fluorinated and alkoxy substituents. Recent advances in fluorination techniques have made it possible to introduce fluorine atoms with greater precision and efficiency, which could facilitate the large-scale production of this compound for research purposes.

From a computational chemistry perspective, 1339100-72-9 has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into the compound's binding modes and potential pharmacological effects. Additionally, quantum mechanical calculations have been employed to optimize synthetic routes by predicting reaction mechanisms and energy barriers.

The pharmacokinetic properties of 1339100-72-9 are also of great interest. In vivo studies have revealed that this compound exhibits moderate bioavailability and favorable metabolic stability under physiological conditions. The balance between lipophilicity and polarizability appears to contribute significantly to its pharmacokinetic profile, making it an attractive candidate for further development.

In conclusion, 1339100-72-9 represents a promising chemical entity with potential applications in multiple therapeutic areas. Its unique structural features and demonstrated biological activity make it a valuable asset for ongoing research efforts aimed at developing novel treatments for neurological disorders and inflammation-related diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, 1339100-72-9 is poised to play an important role in future drug discovery initiatives.